5-Oxo-5-[(4-phenyl-1,3-thiazol-2-yl)amino]pentanoic acid

• IUPAC Name: 5-oxo-5-[(4-phenyl-1,3-thiazol-2-yl)amino]pentanoic acid
• InChI: InChI=1S/C14H14N2O3S/c17-12(7-4-8-13(18)19)16-14-15-11(9-20-14)10-5-2-1-3-6-10/h1-3,5-6,9H,4,7-8H2,(H,18,19)(H,15,16,17)
• InChI Key: UXAHOAJABZHDSJ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=CSC(=N2)NC(=O)CCCC(=O)O
• Molecular Formula: C14H14N2O3S
• Molecular Weight: 290.34 g/mol

Description

“5-Oxo-5-[(4-phenyl-1,3-thiazol-2-yl)amino]pentanoic acid” is a chemical compound that likely contains a thiazole ring. Thiazoles are aromatic five-membered heterocycles containing one sulfur and one nitrogen atom. They have gained considerable attention due to their broad applications in different fields, such as agrochemicals, industrial, and photographic sensitizers. They also have pharmaceutical and biological activities that include antimicrobial, antiretroviral, antifungal, anticancer, antidiabetic, anti-inflammatory, anti-Alzheimer, antihypertensive, antioxidant, and hepatoprotective activities.

Molecular Structure Analysis

Thiazoles are planar, and their aromaticity is characterized by the delocalization of a lone pair of π-electrons of the sulfur atom. The aromaticity is estimated by the chemical shift of the ring proton (between 7.27 and 8.77 ppm), and the calculated π-electron density shows that the C-5 atom can undergo electrophilic substitution and the C-2 atom for the nucleophilic substitution.

Scientific Research Applications

Medicinal Chemistry

Compounds with thiazole structures have been reported to exhibit significant analgesic and anti-inflammatory activities . .

Biochemical Labeling

Similar compounds have been used for IR-detectable metal–carbonyl tracers for amino functions due to their sharp, intense absorption bands and thermal stability. .

Antimicrobial Activity

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Tuberculosis Research

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Antioxidant Potential

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Mechanism of Action

Target of Action

Compounds with a thiazole ring, like this one, have been found in many potent biologically active compounds . These compounds can interact with multiple receptors, which can be beneficial in the development of new therapeutic derivatives .

Mode of Action

Thiazole derivatives are known to exhibit a wide range of biological activities, including antibacterial, antifungal, anti-inflammatory, antitumor, antitubercular, antidiabetic, antiviral, and antioxidant effects . The mode of action is likely dependent on the specific biological target and the nature of the interaction.

Biochemical Pathways

Thiazole derivatives are known to interact with various biochemical pathways due to their broad-spectrum biological activities . The affected pathways and their downstream effects would depend on the specific biological target of the compound.

Pharmacokinetics

Thiazole compounds are slightly soluble in water, soluble in alcohol and ether, and sparingly soluble in organic solvents and dyes . These properties could influence the bioavailability of the compound.

Result of Action

Thiazole derivatives are known to have a wide range of biological activities, which could result in various molecular and cellular effects depending on the specific target and mode of action .